Cas no 5415-39-4 (Phenol,6-bromo-2,4-dichloro-3-methyl-)

• Product Name: Phenol,6-bromo-2,4-dichloro-3-methyl-
• CAS No: 5415-39-4
• MF: C₇H₅BrCl₂O
• MW: 255.923999547958
• CID: 382198
• PubChem ID: 223528
• Update Time: 2025-04-19

Phenol,6-bromo-2,4-dichloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,6-bromo-2,4-dichloro-3-methyl-
• 6-bromo-2,4-dichloro-3-methylphenol
• 2.6-Dichlor-4-brom-3-hydroxy-toluol
• 6-Brom-2,4-dichlor-3-methyl-phenol
• 6-bromo-2,4-dichloro-3-methyl-phenol
• AC1L5CMN
• AC1Q3L38
• AG-K-78923
• AR-1H1046
• CTK4J9810
• NSC11251
• 5415-39-4
• DTXSID80279090
• NSC-11251

• Inchi： 1S/C7H5BrCl2O/c1-3-5(9)2-4(8)7(11)6(3)10/h2,11H,1H3
• InChI Key： PPFIMNYMOXYGMN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C=1O)Cl)Cl

Computed Properties

• Exact Mass: 253.89015
• Monoisotopic Mass: 253.89008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 3.76990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes